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Compound of Interest

Compound Name:
C2-Bis-phosphoramidic acid

diethyl ester

Cat. No.: B1664074 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for C2-Bis-phosphoramidic acid diethyl
ester was found. The following safety precautions, protocols, and data are based on the

general hazards associated with organophosphorus compounds and related chemical

structures. Researchers must conduct a thorough risk assessment before handling this

compound and consult with their institution's Environmental Health and Safety (EHS)

department.

Introduction
C2-Bis-phosphoramidic acid diethyl ester, also known as diethyl N,N'-ethane-1,2-

diylbis(phosphoramidate), is an organophosphorus compound. Due to its chemical nature, it is

presumed to be hazardous and requires strict safety measures during handling, storage, and

disposal. Organophosphates are known to be disruptive to the nervous system, and exposure

can occur through inhalation, skin absorption, or ingestion.[1] These application notes provide a

comprehensive guide for the safe handling and use of this compound in a research and

development setting.

Hazard Identification and Classification
Based on the general properties of related organophosphorus compounds and diethyl esters,

C2-Bis-phosphoramidic acid diethyl ester should be handled as a substance with the

potential for the following hazards.
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Table 1: Potential Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed.

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage.

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage.[2]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H336: May cause drowsiness

or dizziness.[3]

Flammable Liquids Category 1
H224: Extremely flammable

liquid and vapour.[4]

Personal Protective Equipment (PPE)
Adequate PPE is mandatory to prevent exposure. The minimum required PPE for handling C2-
Bis-phosphoramidic acid diethyl ester is outlined below.

Table 2: Required Personal Protective Equipment
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Body Part Equipment Specification

Eyes Safety Goggles

Chemical splash goggles

compliant with ANSI Z87.1 or

EN166.[5][6]

Face Face Shield

To be worn in addition to safety

goggles, especially when there

is a splash hazard.[7]

Hands Chemical-resistant gloves

Nitrile or neoprene gloves.

Check for breakthrough times.

[8]

Body Laboratory Coat Flame-retardant lab coat.

Respiratory Respirator

An appropriate respirator may

be required for certain

operations. Consult with your

EHS department.

Safe Handling and Storage Protocols
4.1. Engineering Controls

All work with C2-Bis-phosphoramidic acid diethyl ester must be conducted in a certified

chemical fume hood to minimize inhalation exposure.[9]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[5][9]

4.2. Handling Procedures

Preparation: Before starting any work, ensure all necessary PPE is worn correctly. Prepare

the work area by removing any unnecessary items and ensuring all required equipment is

within reach inside the fume hood.

Dispensing: Use non-sparking tools for handling the compound, especially if it is flammable.

Ground and bond containers when transferring the substance to prevent static discharge.
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Heating: Avoid heating the compound near open flames or other ignition sources.[9] Use a

flameless heat source if heating is necessary.[6]

Work Practice: Never work alone when handling highly toxic materials.[7] All personnel

should be trained on the specific hazards and emergency procedures.

4.3. Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.[9]

Keep away from heat, sparks, open flames, and other ignition sources.[9]

Store away from incompatible materials such as strong oxidizing agents.[9]

Emergency Procedures
5.1. Spills

Evacuate the area immediately.

Alert colleagues and the laboratory supervisor.

If the spill is large or you are not trained to handle it, contact your institution's EHS

department.

For small spills, if trained, use an inert absorbent material to contain the spill.[5][9]

Collect the absorbed material into a suitable, closed container for disposal.[5][9]

5.2. Exposure

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]
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Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person

is not breathing, begin artificial respiration. Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[5]

Experimental Protocols
Protocol 6.1: Preparation of a Stock Solution

Calculate the required mass of C2-Bis-phosphoramidic acid diethyl ester needed to

achieve the desired concentration.

Inside a chemical fume hood, carefully weigh the required amount of the compound into a

tared container.

Add the desired solvent dropwise to the container, ensuring the compound is fully dissolved.

Transfer the solution to a labeled volumetric flask.

Rinse the original container with a small amount of the solvent and add the rinsing to the

volumetric flask to ensure all the compound is transferred.

Add the solvent to the volumetric flask up to the calibration mark.

Cap the flask and invert it several times to ensure a homogenous solution.

Store the stock solution in a properly labeled and sealed container in a designated storage

area.
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Workflow for Safe Handling of C2-Bis-phosphoramidic acid diethyl ester
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Caption: A workflow diagram outlining the key steps for the safe handling of C2-Bis-
phosphoramidic acid diethyl ester.
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Caption: A diagram illustrating the relationship between identified hazards and their

corresponding mitigation strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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